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Compound Focus: Dioctyl phosphate

CAS No.: 3115-39-7

Cat. No.: S585415

Chemical Profile of Dioctyl Phosphate

Property/Aspect Description

CAS Number 73050-04-1 [1]

Chemical Formula C16H3404P [1]

Molecular Weight 321.413 g/mol [1]

Primary Functions Surfactant, Solvent, Plasticizer, Corrosion Inhibitor, Metal

Extractant [2]

Key Mechanism in Metal Forms stable complexes with metal ions [2]
Extraction

Potential Experimental Challenges & Insights

Based on its general applications, here are some areas where challenges might arise during research.

e Metal Complexation and Phase Separation
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o Context: Dioctyl phosphate is used in solvent extraction processes for metal recovery [2]. A
common challenge in this area is third-phase formation, where the organic phase splits into a
metal-extractant-rich phase and a diluent-rich phase [3].

o Troubleshooting Insight: If you encounter unexpected phase separation or viscosity changes,
it may be related to the limiting organic concentration (LOC) of your metal-dioctyl
phosphate complex. Branching in the alkyl chain of the extractant can influence this limit [3].

e Corrosion Inhibition

o Context: Dioctyl phosphate can protect metal surfaces by forming a protective film that acts
as a corrosion inhibitor [2].

o Troubleshooting Insight: The effectiveness of passivation can be influenced by factors like
temperature, exposure time, and solution agitation [4]. If corrosion inhibition is inconsistent,
these parameters should be carefully controlled.

How to Proceed with Your Guide

Since direct experimental protocols for drug development contexts are lacking in the search results, I suggest

you:

e Consult Specialized Literature: Look for papers in pharmaceutical journals that detail the use of
dioctyl phosphate or similar organophosphorus compounds in specific formulations, such as
liposomes or lipid nanopatrticles.

¢ Reference Safety Data: Always pair experimental steps with safety information. While a closely
matched safety data sheet was not found, one for a related compound, dioctyl phosphonate,
indicates it can cause serious eye irritation and is harmful to aquatic life [5].

Experimental Workflow for Complexation Studies

The following diagram outlines a generalized, high-level workflow for studying complexation, which you

can adapt for your specific research on dioctyl phosphate.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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